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Compound of Interest

Compound Name: 2-Butoxybenzaldehyde

Cat. No.: B1266755 Get Quote

An In-Depth Technical Guide to 2-
Butoxybenzaldehyde
This technical guide provides a comprehensive overview of the physical and chemical

properties of 2-butoxybenzaldehyde, tailored for researchers, scientists, and professionals in

drug development. This document summarizes key quantitative data, details experimental

protocols, and visualizes a representative synthetic pathway.

Core Properties of 2-Butoxybenzaldehyde
2-Butoxybenzaldehyde, also known as o-butoxybenzaldehyde or salicylaldehyde butyl ether,

is an aromatic organic compound. It is characterized by a benzene ring substituted with a

formyl group (-CHO) and a butoxy group (-O(CH₂)₃CH₃) at the ortho position. The n-butoxy

isomer is the most common form.

Physical and Chemical Data
The physical and chemical properties of 2-n-butoxybenzaldehyde are summarized in the table

below. It is important to distinguish this isomer from its sec-butoxy and tert-butoxy counterparts,

which will have different physical properties.
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Property Value Source(s)

CAS Number 7091-13-6 [1][2][3]

Molecular Formula C₁₁H₁₄O₂ [1][2][4][5]

Molecular Weight 178.23 g/mol [1][2][4]

Appearance Liquid [5]

Boiling Point 281.1 °C at 760 mmHg [1]

Density 1.02 g/cm³ [1]

Refractive Index 1.525 [1]

Flash Point 119.1 °C [1]

LogP 2.678 [1]

Synthesis of 2-Butoxybenzaldehyde
A common and effective method for the synthesis of 2-butoxybenzaldehyde is the Williamson

ether synthesis. This reaction involves the nucleophilic substitution of a halide by an alkoxide.

In this case, salicylaldehyde is deprotonated to form a phenoxide, which then reacts with an n-

butyl halide.

Experimental Protocol: Williamson Ether Synthesis
This protocol is adapted from established Williamson ether synthesis procedures for similar

alkoxybenzaldehydes.

Materials:

Salicylaldehyde (2-hydroxybenzaldehyde)

n-Butyl bromide (1-bromobutane)

Potassium carbonate (K₂CO₃), anhydrous

N,N-Dimethylformamide (DMF), anhydrous
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Ethyl acetate

Water

Brine (saturated aqueous sodium chloride solution)

Anhydrous sodium sulfate (Na₂SO₄)

Equipment:

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Separatory funnel

Rotary evaporator

Standard laboratory glassware

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve salicylaldehyde (1.0 equivalent) in anhydrous N,N-dimethylformamide

(DMF).

Base Addition: Add anhydrous potassium carbonate (2.0-3.0 equivalents) to the solution. Stir

the suspension at room temperature for 20-30 minutes to facilitate the formation of the

potassium salt of salicylaldehyde.

Alkyl Halide Addition: To the stirred suspension, add n-butyl bromide (1.1-1.2 equivalents)

dropwise.
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Reaction: Heat the reaction mixture to 70-80 °C and maintain this temperature with stirring

for 12-24 hours. The progress of the reaction can be monitored by Thin Layer

Chromatography (TLC).

Work-up: After the reaction is complete, allow the mixture to cool to room temperature.

Quench the reaction by adding a sufficient amount of water.

Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl

acetate (3 x volumes of the aqueous layer).

Washing: Combine the organic layers and wash successively with water and then with brine

to remove any remaining DMF and inorganic salts.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate the solvent under reduced pressure using a rotary evaporator to obtain the

crude product.

Purification: The crude 2-butoxybenzaldehyde can be purified by column chromatography

on silica gel using a suitable eluent system (e.g., a gradient of hexane and ethyl acetate) to

yield the pure product.

Spectral Data
The structural confirmation of 2-butoxybenzaldehyde is typically achieved through various

spectroscopic methods.
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Spectroscopic Data Expected Characteristics

¹H NMR

Signals corresponding to the aldehydic proton

(singlet, ~10.5 ppm), aromatic protons

(multiplets, ~6.9-7.8 ppm), the methylene group

attached to the oxygen (triplet, ~4.0 ppm), other

methylene groups of the butyl chain (multiplets,

~1.5-1.8 ppm), and the terminal methyl group

(triplet, ~0.9 ppm).

¹³C NMR

Resonances for the carbonyl carbon (~190

ppm), aromatic carbons (with the carbon

attached to the oxygen being downfield), and

the aliphatic carbons of the butoxy group.

Infrared (IR)

Characteristic absorption bands for the C=O

stretch of the aldehyde (~1680-1700 cm⁻¹), C-

O-C stretch of the ether (~1250 cm⁻¹), and C-H

stretches of the aromatic ring and the alkyl

chain.

Mass Spectrometry (MS)

The mass spectrum will show the molecular ion

peak (M⁺) at m/z = 178, along with

characteristic fragmentation patterns.

Safety and Handling
2-Butoxybenzaldehyde is classified as a hazardous substance.[2] It is known to cause skin

irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[2]

Precautionary Measures:

Handling: Handle in a well-ventilated area, preferably in a fume hood. Wear suitable

protective clothing, including gloves and safety goggles. Avoid contact with skin and eyes

and avoid inhalation of vapors.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.
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First Aid: In case of contact, immediately flush skin or eyes with plenty of water. If inhaled,

move to fresh air. Seek medical attention if irritation persists.

Visualization of Synthetic Workflow
The following diagram illustrates the key steps in the synthesis of 2-butoxybenzaldehyde via

the Williamson ether synthesis.
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Caption: Workflow for the synthesis of 2-Butoxybenzaldehyde.

This guide provides essential technical information on 2-butoxybenzaldehyde for

professionals in research and development. For further details, consulting the cited sources is

recommended.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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